Cas no 2020295-86-5 (Ethyl 4-amino-2-methoxybutanoate)

• Product Name: Ethyl 4-amino-2-methoxybutanoate
• CAS No: 2020295-86-5
• MF: C₇H₁₅NO₃
• MW: 161.198902368546
• CID: 5655256
• PubChem ID: 165887992
• Update Time: 2025-07-21

Ethyl 4-amino-2-methoxybutanoate Chemical and Physical Properties

Names and Identifiers

• 2020295-86-5
• ethyl 4-amino-2-methoxybutanoate
• EN300-27732744
• Ethyl 4-amino-2-methoxybutanoate

• Inchi： 1S/C7H15NO3/c1-3-11-7(9)6(10-2)4-5-8/h6H,3-5,8H2,1-2H3
• InChI Key： FBDIREMGFUYLMP-UHFFFAOYSA-N
• SMILES： O(C)C(C(=O)OCC)CCN

Computed Properties

• Exact Mass: 161.10519334g/mol
• Monoisotopic Mass: 161.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 61.6Ų

Additional information on Ethyl 4-amino-2-methoxybutanoate

Ethyl 4-amino-2-methoxybutanoate (CAS No. 2020295-86-5): A Comprehensive Overview

Ethyl 4-amino-2-methoxybutanoate, identified by its CAS number 2020295-86-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This organic ester, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and biochemical research. The compound's molecular structure, featuring both amino and methoxy functional groups, makes it a versatile intermediate in synthetic chemistry and a candidate for various biological assays.

The chemical formula of Ethyl 4-amino-2-methoxybutanoate can be represented as C₇H₁₃NO₃, indicating its composition of seven carbon atoms, thirteen hydrogen atoms, and three oxygen atoms, along with nitrogen from the amino group. This configuration contributes to its reactivity and makes it a valuable building block in the synthesis of more complex molecules. The presence of both an amino group (-NH₂) and a methoxy group (-OCH₃) enhances its utility in medicinal chemistry, as these groups are frequently incorporated into active pharmaceutical ingredients (APIs) due to their ability to participate in hydrogen bonding and other forms of molecular interaction.

In recent years, Ethyl 4-amino-2-methoxybutanoate has been explored for its role in the development of novel therapeutic agents. Its structural features suggest potential applications in the synthesis of peptides, amino acid derivatives, and other biologically active compounds. The compound's ability to serve as a precursor for more complex molecules has made it a subject of interest in academic and industrial research laboratories. Specifically, its incorporation into peptidomimetics has shown promise in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

One of the most compelling aspects of Ethyl 4-amino-2-methoxybutanoate is its versatility in synthetic methodologies. Researchers have leveraged its chemical properties to develop efficient synthetic routes that allow for the rapid production of structurally diverse derivatives. These derivatives can then be screened for biological activity, providing a rapid and cost-effective approach to drug discovery. The compound's compatibility with various functional group transformations makes it an attractive candidate for library synthesis programs aimed at identifying new lead compounds.

The pharmacological potential of Ethyl 4-amino-2-methoxybutanoate has been further investigated through computational modeling and experimental studies. Initial studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in human diseases. For instance, modifications to the amino or methoxy groups have been shown to alter binding affinities and selectivity profiles, which are critical factors in drug design. These findings underscore the importance of Ethyl 4-amino-2-methoxybutanoate as a scaffold for developing targeted therapies.

The synthesis of Ethyl 4-amino-2-methoxybutanoate itself is an intriguing process that highlights modern advancements in organic chemistry. Recent publications detail novel catalytic systems that facilitate the esterification and amidation reactions necessary for constructing this molecule efficiently. These methods not only improve yield but also reduce environmental impact by minimizing waste generation. Such innovations align with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

Moreover, Ethyl 4-amino-2-methoxybutanoate has found applications beyond traditional drug development. Its role as a chiral building block has been explored in asymmetric synthesis, where enantiomerically pure compounds are synthesized for use in pharmaceuticals and materials science. The ability to produce enantiomerically enriched forms of this compound opens up new possibilities for designing drugs with enhanced therapeutic profiles.

The compound's stability under various storage conditions is another factor that contributes to its appeal as a research tool. Unlike some sensitive intermediates that degrade rapidly upon exposure to air or moisture, Ethyl 4-amino-2-methoxybutanoate maintains its integrity over extended periods when handled properly. This stability ensures consistent quality for researchers conducting long-term experiments or large-scale syntheses.

In conclusion, Ethyl 4-amino-2-methoxybutanoate (CAS No. 2020295-86-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and broad applicability. Its role as an intermediate in drug synthesis, coupled with its potential biological activity, positions it as a valuable asset for researchers seeking innovative solutions to complex medical challenges. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, compounds like Ethyl 4-amino-2-methoxybutanoate will undoubtedly play an increasingly pivotal role in shaping the future of medicine.